Cas no 137252-25-6 (Cannabidiol Hydroxyquinone)

• Product Name: Cannabidiol Hydroxyquinone
• CAS No: 137252-25-6
• Molecular Formula: C₂₁H₂₈O₃
• Molecular Weight: 328.44522
• CID: 198556
• PubChem ID: 11393311

Cannabidiol Hydroxyquinone Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,3-hydroxy-2-[(1R,6R)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl-
• 3-HYDROXY-2-((1R,6R)-3-METHYL-6-(PROP-1-EN-2-YL)CYCLOHEX-2-ENYL)-5-PENTYLCYCLOHEXA-2,5-DIENE-1,4-DIONE
• 3-HYDROXY-2-[(1R,6R)-3-METHYL-6-(1-METHYLETHENYL)-2-CYCLOHEXENE-1-YL]-5-PENTYL-2,5-CYCLOHEXADIENE-1,4-DIONE
• Cannabidiol Hydroxyquinone
• HU-331
• HU 331
• SCHEMBL13609377
• DTXSID10929758
• 2,5-CYCLOHEXADIENE-1,4-DIONE, 3-HYDROXY-2-((1R,6R)-3-METHYL-6-(1-METHYLETHENYL)-2-CYCLOHEXEN-1-YL)-5-PENTYL-
• AKOS030241459
• HU331
• VCE 004
• 3-hydroxy-2-[(1R,6R)-3-methyl-6-prop-1-en-2-ylcyclohex-2-en-1-yl]-5-pentylcyclohexa-2,5-diene-1,4-dione
• UNII-I7Q196L4AU
• Cannabidiol hydroxyquinone (CBDHQ) 1000 microg/mL in Acetonitrile
• J-006987
• CBDHQ
• CHEMBL4635276
• CHEBI:197014
• Q3825917
• BDBM50541572
• Cannabidiol hydroxyquinone (CBDHQ) 100 microg/mL in Acetonitrile
• CCG-208732
• SR-01000946715-1
• I7Q196L4AU
• 2,5-Cyclohexadiene-1,4-dione, 3-hydroxy-2-(3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl)-5-pentyl-, (1R-trans)-
• SR-01000946715
• Cannabidiol hydroxyquinone (CBDHQ)
• FS-7319
• HMS3649F22
• 137252-25-6

• InChIKey： WDXXEUARVHTWQF-DLBZAZTESA-N
• Inchi： InChI=1S/C21H28O3/c1-5-6-7-8-15-12-18(22)19(21(24)20(15)23)17-11-14(4)9-10-16(17)13(2)3/h11-12,16-17,24H,2,5-10H2,1,3-4H3/t16-,17+/m0/s1
• SMILES： CCCCCC1=CC(=O)C(=C(C1=O)O)[C@@H]2C=C(C)CC[C@H]2C(=C)C

Computed Properties

• Exact Mass: 328.20400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 328.204
• Heavy Atom Count: 24
• Complexity: 646
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• LogP: 5.00560
• PSA: 54.37000
• Refractive Index: 1.546
• Boiling Point: 456°C at 760 mmHg
• Melting Point: 48-50°C
• Vapor Pressure: 0.0±2.5 mmHg at 25°C
• Flash Point: 243.7°C
• Density: 1.091

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Prenylquinones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Prenylquinones